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Compound of Interest

Compound Name: YK-11

Cat. No.: B611885

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling investigational compounds like YK-11. This
document provides crucial safety information, operational guidelines, and disposal procedures
to minimize risk and ensure procedural clarity. YK-11 is a synthetic, steroidal selective
androgen receptor modulator (SARM) and should be handled with care as a potentially
hazardous compound.[1]

Immediate Safety and Personal Protective
Equipment (PPE)

Given that the full toxicological profile of YK-11 is not yet known, a cautious approach to
handling is essential. The following personal protective equipment is mandatory to prevent
accidental exposure through inhalation, ingestion, or skin contact.

Core PPE Requirements:
o Eye Protection: Chemical safety goggles should be worn at all times in the laboratory.
o Protective Clothing: A laboratory coat is required to protect against spills.

o Hand Protection: Chemical-resistant gloves are essential. Given that YK-11 is often
dissolved in organic solvents like ethanol, methanol, and acetonitrile, nitrile gloves are a
suitable choice.[1] Always check the glove manufacturer's specifications for compatibility with
the solvents being used.
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o Respiratory Protection: While a safety data sheet may indicate that respiratory protection is
not required for small quantities, it is best practice to handle the powdered form of YK-11 in a
fume hood to prevent inhalation.

Quantitative Data and Physical Properties

A summary of the key physical and chemical properties of YK-11 is provided below for easy
reference.

Property Value Source
Chemical Formula C25H3406 [21[3114]
Molecular Weight 430.5 g/mol [1][2][3]
Appearance Crystalline solid [1]

Soluble in ethanol, methanol,

Solubility and acetonitrile (approx. 1 [1]
mg/ml)

Storage Temperature -20°C [1]

Stability > 4 years at -20°C [1]

Experimental Protocols: Handling and Disposal

Adherence to standardized laboratory procedures is critical for both safety and experimental
integrity.

Handling YK-11 Powder:

» Preparation: Before handling, ensure all required PPE is correctly worn.

» Weighing: Conduct all weighing of YK-11 powder within a certified chemical fume hood to
minimize the risk of inhalation.

 Aliquotting: When preparing stock solutions, carefully add the solvent to the YK-11 powder to
avoid generating dust. YK-11 is soluble in organic solvents such as ethanol, methanol, and
acetonitrile.[1]
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» Cleaning: After handling, thoroughly decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water.[1]

Disposal Plan:

Proper disposal of YK-11 and any contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

Waste Segregation: All disposable materials that have come into contact with YK-11,
including gloves, pipette tips, and empty containers, should be considered chemical waste.

o Solid Waste: Dispose of solid waste, such as contaminated gloves and weighing paper, in a
designated hazardous waste container.

» Liquid Waste: Unused or waste solutions of YK-11 should be collected in a clearly labeled
hazardous waste container for organic solvents.

» Disposal Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations for chemical waste.

Signaling Pathway and Experimental Workflow

The primary mechanism of action for YK-11 involves its role as a partial agonist of the
androgen receptor and a potent inhibitor of myostatin.[5][6] This is achieved by increasing the
production of follistatin, a myostatin-inhibiting protein.[5][7]
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Caption: YK-11 signaling pathway leading to muscle growth.

The following diagram outlines the standard workflow for handling YK-11 in a laboratory
setting, from receipt to disposal.
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Caption: Standard laboratory workflow for handling YK-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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